N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide

• IUPAC Name: N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide
• InChI: InChI=1S/C19H18FNO4S/c1-2-25-18-8-6-16(7-9-18)21(17-10-11-26(23,24)13-17)19(22)14-4-3-5-15(20)12-14/h3-12,17H,2,13H2,1H3
• InChI Key: SBOHRNISJPNFBS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C19H18FNO4S
• Molecular Weight: 375.4 g/mol

Description

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide, also known as Compound A, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of thiophene-based compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide A is not fully understood. However, studies have suggested that it may act through multiple pathways, including the inhibition of NF-κB signaling and the activation of the p38 MAPK pathway. NF-κB is a transcription factor that plays a crucial role in the regulation of inflammation and cell survival. The p38 MAPK pathway is involved in the regulation of cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects
This compound A has been shown to have several biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various cell types. Additionally, it has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. Moreover, this compound A has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide A in lab experiments is its high potency and specificity. It has been shown to exhibit potent anti-inflammatory and anti-cancer activities at low concentrations. Additionally, it has been found to be selective in its action, targeting specific signaling pathways without affecting others. However, one of the limitations of using this compound A is its poor solubility in water, which may affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the research on N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide A. One of the areas of interest is its potential application in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound A and its potential targets. Moreover, the development of new synthetic methods to improve the solubility and bioavailability of this compound A may enhance its therapeutic potential. Finally, the evaluation of the pharmacokinetic and pharmacodynamic properties of this compound A in animal models and clinical trials may provide valuable insights into its safety and efficacy for human use.
Conclusion
In conclusion, this compound A is a novel small molecule that has shown promising therapeutic potential in various fields, including cancer, inflammation, and neurodegenerative diseases. Its high potency and specificity make it a valuable tool for lab experiments. However, further studies are needed to fully understand its mechanism of action and potential targets. The development of new synthetic methods and the evaluation of its pharmacokinetic and pharmacodynamic properties may enhance its therapeutic potential for human use.

Synthesis Methods

The synthesis of N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide A has been reported in several studies. One of the methods involves the reaction of 3-fluoro-4-nitrobenzoic acid with 2-ethoxyaniline in the presence of thionyl chloride to yield 3-fluoro-N-(4-ethoxyphenyl)benzamide. This intermediate is then reacted with 2,3-dihydrothiophene-1,1-dioxide in the presence of sodium hydride to produce this compound A.

Scientific Research Applications

N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(4-ethoxyphenyl)-3-fluorobenzamide A has been investigated for its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. Studies have shown that it exhibits anti-inflammatory and anti-cancer activities by inhibiting the expression of pro-inflammatory cytokines and inducing apoptosis in cancer cells. Additionally, this compound A has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.